Cas no 126892-65-7 (Retinoicacid, 2-hydroxy- (9CI))

• Product Name: Retinoicacid, 2-hydroxy- (9CI)
• CAS No: 126892-65-7
• MF: C₂₀H₂₈O₃
• MW: 316.434526443481
• CID: 237172
• PubChem ID: 6506621
• Update Time: 2025-04-19

Retinoicacid, 2-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Retinoicacid, 2-hydroxy- (9CI)
• (2Z,4E,6Z,8E)-9-(5-hydroxy-2,6,6-trimethylcyclohexen-1-yl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid
• SCHEMBL4395398
• 126892-65-7
• SCHEMBL8330743
• Retinoic acid, 2-hydroxy-

• Inchi： 1S/C20H28O3/c1-14(7-6-8-15(2)13-19(22)23)9-11-17-16(3)10-12-18(21)20(17,4)5/h6-9,11,13,18,21H,10,12H2,1-5H3,(H,22,23)/b8-6+,11-9+,14-7+,15-13+
• InChI Key： NZLMCEZCDGPVLK-BJFGXJFTSA-N
• SMILES： OC1CCC(C)=C(/C=C/C(=C/C=C/C(=C/C(=O)O)/C)/C)C1(C)C

Computed Properties

• Exact Mass: 316.20384475g/mol
• Monoisotopic Mass: 316.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 57.5Ų